Cas no 112901-87-8 (15-oxopentadeca-5,8,11,13-tetraenoic acid)

15-oxopentadeca-5,8,11,13-tetraenoic acid structure

112901-87-8 structure

Product Name:15-oxopentadeca-5,8,11,13-tetraenoic acid

CAS No:112901-87-8

MF:C₁₅H₂₀O₃

MW:248.317504882813

CID:2609705

PubChem ID:53422652

Update Time:2025-04-21

15-oxopentadeca-5,8,11,13-tetraenoic acid Chemical and Physical Properties

Names and Identifiers

- 15-oxopentadeca-5,8,11,13-tetraenoic acid
- DTXSID40698127
- 112901-87-8
- Inchi： 1S/C15H20O3/c16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15(17)18/h1-2,5-8,10,12,14H,3-4,9,11,13H2,(H,17,18)
- InChI Key： CNXCBELVIOVCAD-UHFFFAOYSA-N
- SMILES： OC(CCCC=CCC=CCC=CC=CC=O)=O

Computed Properties

Exact Mass: 248.14124450Da
Monoisotopic Mass: 248.14124450Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 10
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 4
XLogP3: 2.8
Topological Polar Surface Area: 54.4Å²

15-oxopentadeca-5,8,11,13-tetraenoic acid Production Method

Production Method 1

70981-96-3

112901-87-8

80234-67-9

80234-66-8

81416-72-0

Reaction Conditions

1.1 Catalysts: Arachidonate lipoxygenase ; 10 min, rt
1.2 Reagents: Methanol ; rt

Reference

Formation of a Cyclopropyl Epoxide via a Leukotriene A Synthase-related Pathway in an Anaerobic Reaction of Soybean Lipoxygenase-1 with 15S-Hydroperoxyeicosatetraenoic Acid: evidence that oxygen access is a determinant of secondary reactions with fatty acid hydroperoxides

Zheng, Yuxiang; et al, Journal of Biological Chemistry, 2010, 285(18), 13427-13436